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Compound of Interest

Compound Name: Methanediamine dihydrochloride

Cat. No.: B147182 Get Quote

An in-depth exploration of methanediamine dihydrochloride's synthesis, stability, and crucial

role as a precursor in the abiotic formation of nucleobases and other essential biomolecules.

For Researchers, Scientists, and Drug Development Professionals.

Methanediamine dihydrochloride, the stabilized salt of the simplest geminal diamine, is

emerging as a molecule of significant interest in the field of prebiotic chemistry. Its inherent N-

C-N moiety positions it as a key potential precursor to a variety of heterocyclic compounds,

including the purine and pyrimidine nucleobases that form the foundation of RNA and DNA.

This technical guide provides a comprehensive overview of the available scientific data on

methanediamine dihydrochloride, its synthesis under plausible prebiotic conditions, its

stability, and its role in the formation of life's building blocks.

Physicochemical Properties and Stability
Methanediamine itself is a transient species in solution, but its dihydrochloride salt provides a

stable, water-soluble source for experimental studies.[1][2][3] Understanding its physical and

chemical properties is crucial for designing relevant prebiotic simulation experiments.
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Property Value Source

Molecular Formula CH₈Cl₂N₂ [2]

Molecular Weight 118.99 g/mol [2]

Appearance White granular solid [2]

Solubility in Water ≥ 100 mg/mL at 21.5 °C [2]

Decomposition Temperature
Starts decomposing at

approximately 135 °C
[2]

pH of Aqueous Solution < 7.0 (acidic) [2]

The stability of methanediamine dihydrochloride is a critical factor in its potential contribution

to prebiotic chemical evolution. While stable as a solid salt, its persistence in aqueous

environments under various prebiotic conditions (e.g., fluctuating pH and temperature) is a key

area of ongoing research. In aqueous solution, it behaves as an acid due to the protonated

amine groups.[2]

Prebiotic Synthesis of Methanediamine
Dihydrochloride
The formation of methanediamine from simple, prebiotically abundant molecules like

formaldehyde and ammonia or methylamine is a cornerstone of its relevance to the origins of

life.[4][5] A plausible laboratory synthesis involves the reaction of formaldehyde with ammonium

chloride.

Experimental Protocol: Synthesis from Formaldehyde
and Ammonium Chloride
This protocol is adapted from the synthesis of methylamine hydrochloride and can be modified

for methanediamine dihydrochloride.[6]

Materials:

Formaldehyde solution (37-40%)
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Ammonium chloride (NH₄Cl)

Round-bottom flask

Condenser

Heating mantle

Crystallization dish

Procedure:

In a round-bottom flask, combine a molar excess of formaldehyde solution with ammonium

chloride. A typical molar ratio would be 2:1 formaldehyde to ammonium chloride to favor the

formation of the diamine over methylamine.

Gently heat the mixture under reflux. The reaction of formaldehyde with ammonium chloride

will produce a mixture of amine hydrochlorides, including methanediamine
dihydrochloride.

After the reaction is complete (typically several hours), cool the solution to room

temperature.

Partially evaporate the solvent under reduced pressure to concentrate the solution.

Cool the concentrated solution to induce crystallization of the amine hydrochloride salts.

Collect the crystals by filtration and wash with a small amount of cold ethanol.

Further purification can be achieved by recrystallization from ethanol or a mixture of ethanol

and water.

Logical Workflow for Synthesis:
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Formaldehyde (CH₂O)

Reaction Mixture

Ammonium Chloride (NH₄Cl)

Heating under Reflux

Concentration

Crystallization

Filtration & Washing

Methanediamine Dihydrochloride
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Pyrimidine Precursor C1 Source

4,5-Diaminopyrimidine

Imidazole Ring Closure

Methanediamine

Provides C2 fragment

Formic Acid

Alternative C1 source

Purine
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Cyanoacetaldehyde

Condensation & Cyclization

Methanediamine
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Lyophilization
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Detection

Data Analysis & Identification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b147182?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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